N-propyl-2-methoxyaniline
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Overview
Description
Scientific Research Applications
Pharmacological Properties and Applications
Research on compounds with similar structural features or pharmacological properties, such as Propofol, highlights the importance of understanding the pharmacodynamic and pharmacokinetic characteristics for their use in medical applications, such as anesthesia. The rapid induction and recovery, alongside a favorable profile for outpatient surgery due to lower incidences of nausea and vomiting, underscore the potential for surgical applications (Langley & Heel, 1988).
Biological Activity and Toxicity
The exploration of biological activities and toxicities of similar compounds, like methoxychlor, a pesticide with proestrogenic activity, provides insights into environmental and health impacts. Understanding the metabolic pathways and the effects on fertility and reproduction can guide safety assessments and regulatory considerations (Cummings, 1997).
Industrial and Environmental Applications
The conversion of biomass to furan derivatives illustrates the potential for N-propyl-2-methoxyaniline and similar compounds in creating sustainable polymers, fuels, and industrial chemicals. This research points to the importance of developing eco-friendly and renewable sources for the chemical industry, thereby reducing reliance on non-renewable hydrocarbons (Chernyshev, Ananikov, & Kravchenko, 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
The mode of action of 2-methoxy-N-propylaniline is not well-documented. Anilines generally act through direct interactions with their targets. For instance, they may bind to an enzyme’s active site, altering its activity . The presence of the methoxy and propyl groups in 2-methoxy-N-propylaniline could influence its binding affinity and selectivity for its targets.
Biochemical Pathways
Anilines can participate in various biochemical reactions, such as nucleophilic aromatic substitution . The compound’s effects on biochemical pathways would depend on its specific targets and mode of action.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-methoxy-N-propylaniline are not well-studied. As a small, lipophilic molecule, it is likely to be well-absorbed and distributed throughout the body. Its metabolism could involve enzymatic processes, potentially leading to the formation of metabolites with different biological activities. The compound is likely excreted via the kidneys, although this would depend on its metabolic transformations .
Result of Action
The molecular and cellular effects of 2-methoxy-N-propylaniline’s action are not well-documented. Depending on its targets and mode of action, it could potentially influence a variety of cellular processes. For instance, if it acts as an enzyme inhibitor, it could alter the rates of specific biochemical reactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-methoxy-N-propylaniline. Factors such as temperature, pH, and the presence of other molecules could affect its stability and interactions with its targets .
Properties
IUPAC Name |
2-methoxy-N-propylaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-8-11-9-6-4-5-7-10(9)12-2/h4-7,11H,3,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOVTYTLFAROKNZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=CC=CC=C1OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.